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Compound of Interest

Compound Name: ROS-IN-1
Cat. No.: B10803233
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

ROS-IN-1 is a cell-permeable inhibitor of mitochondrial reactive oxygen species (ROS)
production.[1][2] As excessive mitochondrial ROS can lead to oxidative stress and cellular
damage, ROS-IN-1 is a valuable tool for studying the role of mitochondrial ROS in various
physiological and pathological processes. These application notes provide detailed information
on the solubility of ROS-IN-1 and protocols for the preparation of stock solutions to facilitate its

use in research settings.

Physicochemical and Solubility Data

A summary of the key physicochemical and solubility properties of ROS-IN-1 is provided in the
table below for easy reference.
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Property Value Reference
CAS Number 298193-11-0 [11[2]
Molecular Formula C13H17NOsS [3]
Molecular Weight 267.34 g/mol [3]
Solubility in DMSO 100 mg/mL [3]
Solubility in Ethanol Data not available

Solubility in Water Data not available

Preparation of ROS-IN-1 Stock Solutions

Materials
« ROS-IN-1 powder (CAS: 298193-11-0)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, nuclease-free pipette tips

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution of ROS-IN-1 in
DMSO.

o Pre-weighing Preparation: Ensure the analytical balance is calibrated and located in an area
free from vibrations and drafts. Use a clean, sterile microcentrifuge tube for weighing the
compound.

o Weighing ROS-IN-1: Carefully weigh out 2.67 mg of ROS-IN-1 powder into the
microcentrifuge tube.
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o Calculation:

Desired Concentration (M) = 10 mM = 0.01 mol/L

Desired Volume (V) =1 mL=0.001L

Molecular Weight (MW) = 267.34 g/mol

Mass (g) = M x V x MW = 0.01 mol/L x 0.001 L x 267.34 g/mol = 0.00267 g = 2.67 mg

e Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
ROS-IN-1 powder.

» Dissolution: Tightly cap the tube and vortex the solution until the ROS-IN-1 is completely
dissolved. Gentle warming (e.g., in a 37°C water bath) may be applied to aid dissolution if
necessary. Visually inspect the solution to ensure no particulate matter remains.

o Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1]
Protect the stock solution from light.[1]

Workflow for Preparing ROS-IN-1 Stock Solution

Preparation Weighing Dissolution Storage Completion
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Caption: Workflow for preparing a 10 mM ROS-IN-1 stock solution.

Mechanism of Action and Signaling Pathway

ROS-IN-1 functions as a mitochondrial ROS inhibitor. While the precise molecular target has
not been definitively elucidated in the provided search results, the primary sites of
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mitochondrial ROS production are Complex | and Complex Il of the electron transport chain
(ETC).[4][5] It is plausible that ROS-IN-1 acts by inhibiting one of these complexes, thereby
reducing the leakage of electrons to molecular oxygen and subsequent superoxide formation.
The diagram below illustrates the putative mechanism of action of ROS-IN-1 within the
mitochondrial ROS signaling pathway.

Mitochondrial ROS, such as superoxide (Oz7), are generated as a byproduct of oxidative
phosphorylation.[6] This occurs when electrons leak from the electron transport chain, primarily
at Complex | and Complex Ill, and prematurely react with oxygen.[4] Superoxide is then
converted to hydrogen peroxide (H202) by superoxide dismutase (SOD).[6] An overproduction
of mitochondrial ROS can lead to oxidative stress, which is implicated in cellular damage and
various pathologies. ROS-IN-1 is thought to intervene in this process by inhibiting a key
component of the ETC, thus mitigating the initial production of superoxide.
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Putative Mechanism of ROS-IN-1 in Mitochondrial ROS Signaling
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Caption: Putative inhibition of mitochondrial ROS production by ROS-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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